(2-methyloxolan-2-yl)methanethiol
Overview
Description
(2-Methyloxolan-2-yl)methanethiol, also known as 2-MeO-MT, is a sulfur-containing heterocyclic compound that is used in a variety of scientific research applications. It is an important intermediate in the synthesis of drugs and other compounds, and has been studied for its biochemical and physiological effects.
Scientific Research Applications
(2-methyloxolan-2-yl)methanethiol has a variety of scientific research applications. It is used as an intermediate in the synthesis of drugs and other compounds, and has been studied for its biochemical and physiological effects. It has also been used in the study of enzyme inhibition and protein-protein interactions. In addition, (2-methyloxolan-2-yl)methanethiol has been used as a reagent in the synthesis of other sulfur-containing compounds.
Mechanism of Action
The mechanism of action of (2-methyloxolan-2-yl)methanethiol is not fully understood. However, it is believed to act as a competitive inhibitor of enzymes involved in the metabolism of sulfur-containing compounds. It has been shown to interact with proteins involved in the regulation of sulfur metabolism, and to inhibit the activity of enzymes involved in the biosynthesis of sulfur-containing compounds.
Biochemical and Physiological Effects
(2-methyloxolan-2-yl)methanethiol has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the metabolism of sulfur-containing compounds, and to interact with proteins involved in the regulation of sulfur metabolism. In addition, (2-methyloxolan-2-yl)methanethiol has been shown to have anti-inflammatory and anti-oxidant effects in animal models.
Advantages and Limitations for Lab Experiments
(2-methyloxolan-2-yl)methanethiol is a useful reagent for laboratory experiments due to its stability and availability. It is also relatively inexpensive and can be synthesized from readily available starting materials. However, it should be handled with caution due to its potential toxicity.
Future Directions
The potential applications of (2-methyloxolan-2-yl)methanethiol are vast and further research is needed to fully understand its mechanism of action and biochemical and physiological effects. Future research should focus on the development of new synthesis methods, the study of its effects on enzymes and proteins involved in sulfur metabolism, and the development of new applications for (2-methyloxolan-2-yl)methanethiol. In addition, further research should be conducted to better understand the safety and toxicity of (2-methyloxolan-2-yl)methanethiol.
Synthesis Methods
(2-methyloxolan-2-yl)methanethiol can be synthesized from a variety of starting materials. The most common method involves the reaction of ethyl thiol with dimethyl oxalate in the presence of a base such as sodium hydroxide. This reaction produces a mixture of (2-methyloxolan-2-yl)methanethiol and its isomer, (2-methyloxolan-2-yl)methanethiol-O-thioester, which can be separated by column chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2-methyloxolan-2-yl)methanethiol involves the reaction of 2-methyloxolane with methanethiol in the presence of a strong acid catalyst.", "Starting Materials": [ "2-methyloxolane", "Methanethiol", "Strong acid catalyst (e.g. sulfuric acid)" ], "Reaction": [ "Add 2-methyloxolane to a reaction flask", "Add methanethiol to the reaction flask", "Add a strong acid catalyst to the reaction flask", "Heat the reaction mixture under reflux for several hours", "Allow the reaction mixture to cool", "Extract the product with a suitable solvent (e.g. diethyl ether)", "Dry the organic layer with anhydrous sodium sulfate", "Filter the mixture to remove the drying agent", "Concentrate the organic layer under reduced pressure to obtain the desired product" ] } | |
CAS RN |
2742653-82-1 |
Product Name |
(2-methyloxolan-2-yl)methanethiol |
Molecular Formula |
C6H12OS |
Molecular Weight |
132.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
